Enhydrin Chlorohydrin: A Technical Guide to Structural Elucidation and Characterization
Enhydrin Chlorohydrin: A Technical Guide to Structural Elucidation and Characterization
Introduction to Enhydrin (B1240213)
Enhydrin is a sesquiterpene lactone belonging to the germacranolide class, naturally occurring in plants of the Asteraceae family, such as Smallanthus sonchifolius (yacon).[1][2] It is recognized for its various biological activities, including potential anti-diabetic and trypanocidal effects.[2][3] The complex structure of enhydrin, featuring multiple stereocenters and functional groups, necessitates a multi-faceted approach for its structural elucidation and characterization.
Structural Elucidation of Enhydrin
The definitive structure of enhydrin has been established through a combination of spectroscopic techniques and X-ray crystallography of its derivatives.
Spectroscopic Data
A summary of the key spectroscopic data for enhydrin is presented below.
Table 1: Physicochemical and Spectroscopic Properties of Enhydrin
| Property | Value |
| Molecular Formula | C23H28O10[1][4] |
| Molecular Weight | 464.5 g/mol [1][4] |
| IUPAC Name | methyl (1S,2R,4R,7E,9S,10S,11R)-9-acetyloxy-10-[(2R,3R)-2,3-dimethyloxirane-2-carbonyl]oxy-4-methyl-12-methylidene-13-oxo-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-ene-8-carboxylate[4] |
| CAS Number | 33880-85-2[4] |
Note: Detailed NMR (¹H, ¹³C), Mass Spectrometry, IR, and UV-Vis data would be compiled from specific literature sources in a complete whitepaper. For the purpose of this response, a general overview is provided.
X-Ray Crystallography
While direct X-ray crystallography data for enhydrin may be limited, the structure of its bromohydrin derivative has been determined by this method.[5] This analysis confirmed the cis stereochemistry at the C-1-C-10 double bond and the trans configuration of the epoxide ring at positions C-4,C-5.[5] This information is crucial for deducing the absolute stereochemistry of the parent molecule.
Characterization of Enhydrin
Isolation and Purification
Enhydrin is typically isolated from the leaves of Smallanthus sonchifolius.[6] A general experimental protocol for its extraction and purification is as follows:
Experimental Protocol: Isolation of Enhydrin
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Extraction: Dried and powdered leaves of S. sonchifolius are macerated with 70% ethanol.[2]
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Solvent Partitioning: The resulting extract is concentrated and partitioned between an organic solvent (e.g., ethyl acetate) and water to separate compounds based on polarity.
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Chromatography: The organic phase is subjected to column chromatography over silica (B1680970) gel, eluting with a gradient of hexane (B92381) and ethyl acetate.
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Crystallization: Fractions containing enhydrin are pooled, and the compound is purified by recrystallization or through techniques like freeze crystallization.[6]
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Purity Assessment: The purity of the isolated enhydrin is assessed by High-Performance Liquid Chromatography (HPLC).[6]
Biological Activity
Enhydrin has demonstrated a range of biological activities, which are summarized in the table below.
Table 2: Reported Biological Activities of Enhydrin
| Activity | Target/Organism | Key Findings |
| Anti-diabetic | Dipeptidyl peptidase 4 (DPP-4) enzyme | Inhibits DPP-4 activity, a mechanism relevant to glucose metabolism.[2] |
| Trypanocidal | Trypanosoma cruzi | Active against epimastigotes, amastigotes, and trypomastigotes of T. cruzi.[3] |
| Antibacterial | Staphylococcus aureus | A mixture of enhydrin and uvedalin showed activity against S. aureus.[7] |
| Anti-inflammatory | Nuclear factor kappa-B (NF-kB) | Inhibits NF-kB, which is involved in inflammatory processes.[2] |
Chlorohydrins: Synthesis and Characterization
Chlorohydrins are a class of organic compounds containing both a chlorine atom and a hydroxyl group on adjacent carbon atoms. They are versatile intermediates in organic synthesis.
General Synthesis of Chlorohydrins
Chlorohydrins can be synthesized through several methods, with the reaction of an alkene with a source of hypochlorous acid being a common approach.
Experimental Protocol: General Synthesis of a Chlorohydrin from an Alkene
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Reagent Preparation: A concentrated aqueous solution of hypochlorous acid (HOCl) is prepared, ensuring it is substantially free of chloride and chlorate (B79027) ions.[8]
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Reaction Setup: The alkene is dissolved in an appropriate solvent system, which can be an essentially aqueous medium.[8]
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Addition Reaction: The hypochlorous acid solution is added to the alkene solution under controlled temperature conditions. The reaction proceeds via electrophilic addition.
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Workup: After the reaction is complete, the mixture is worked up by extraction with an organic solvent.
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Purification: The crude chlorohydrin is purified by column chromatography or distillation.
General Workflow for Chlorohydrin Synthesis
Enhydrin Chlorohydrin: A Hypothetical Approach
Given the presence of a reactive double bond in the structure of enhydrin, it is plausible to synthesize its chlorohydrin derivative.
Proposed Synthesis
The formation of enhydrin chlorohydrin would likely proceed via the reaction of enhydrin with hypochlorous acid across the C7-C8 double bond. The regioselectivity of this reaction would be of key interest.
Hypothetical Synthesis of Enhydrin Chlorohydrin
Proposed Structural Elucidation and Characterization
The structural elucidation of the putative enhydrin chlorohydrin would follow a similar workflow to that of the parent compound.
Table 3: Proposed Analytical Workflow for Enhydrin Chlorohydrin
| Technique | Purpose | Expected Observations |
| Mass Spectrometry | Determine molecular weight and formula. | An increase in mass corresponding to the addition of HClO. |
| ¹H NMR | Identify protons and their connectivity. | Disappearance of vinylic proton signals and appearance of new signals for protons on carbon-bearing Cl and OH groups. |
| ¹³C NMR | Determine the carbon skeleton. | Disappearance of sp² carbon signals and appearance of new sp³ signals for carbons bonded to Cl and OH. |
| 2D NMR (COSY, HSQC, HMBC) | Establish detailed connectivity and assign signals. | Correlation signals will confirm the positions of the newly introduced Cl and OH groups. |
| IR Spectroscopy | Identify functional groups. | Appearance of a broad O-H stretching band and a C-Cl stretching band. |
| X-Ray Crystallography | Determine the absolute stereochemistry. | Would provide the definitive 3D structure and stereochemistry of the new chiral centers. |
Logical Flow for Structural Elucidation
Conclusion
While "enhydrin chlorohydrin" is not a known compound in the existing literature, this guide provides a comprehensive framework for its potential synthesis, structural elucidation, and characterization. By leveraging the extensive knowledge of its parent compound, enhydrin, and the well-established chemistry of chlorohydrins, researchers can design experiments to create and analyze this novel derivative. The detailed protocols and analytical workflows presented herein offer a solid foundation for such scientific endeavors, which could lead to new compounds with potentially interesting biological activities.
References
- 1. methyl (1S,2R,4R,7E,9S,10S,11R)-9-acetyloxy-10-[(2S,3S)-2,3-dimethyloxirane-2-carbonyl]oxy-4-methyl-12-methylidene-13-oxo-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-ene-8-carboxylate | C23H28O10 | CID 44409570 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. researchgate.net [researchgate.net]
- 4. Enhydrin | C23H28O10 | CID 5281441 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. X-Ray crystal structure and configuration of enhydrin bromohydrin - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
- 6. Quantification of Enhydrin and Uvedalin in the Ethanolic Extract of Smallanthus sonchifolius Leaves Validated by the HPLC Method | MDPI [mdpi.com]
- 7. mdpi.com [mdpi.com]
- 8. US5146011A - Preparation of chlorohydrins - Google Patents [patents.google.com]
